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Compound of Interest

Compound Name: Levocabastine

Cat. No.: B1605507

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides procedural guidance for the safe disposal of levocabastine, a potent

and selective H1-receptor antagonist, within a research environment.[1][2] Proper handling and
disposal are critical due to its classification as a hazardous substance that can cause skin, eye,
and respiratory irritation.[3][4][5] Adherence to these protocols is essential to ensure personnel

safety and environmental protection.

Summary of Levocabastine Safety and Hazard Data

While specific environmental toxicity data for levocabastine is not readily available in
published safety data sheets, the available toxicological information necessitates its treatment
as a hazardous chemical waste. One safety data sheet classifies it as "slightly hazardous for
water" and warns against allowing the undiluted product to reach ground water, water courses,

or sewage systems.
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Parameter Value | Classification Source

Skin Irritation (Category 2)
Serious Eye Irritation
Category 2A) Specific Target
GHS Hazard Classifications ( g y' ) ) p. g
Organ Toxicity - Single
Exposure (Category 3,

Respiratory tract irritation)

Acute Oral Toxicity (Rat) LD50: >2560 mg/kg

Acute Oral Toxicity (Dog) LD50: 2560 mg/kg

No specific data available;
avoid release into the
environment. Classified as
Water Hazard Class 1 (Self-

assessment): slightly

Environmental Hazards

hazardous for water.

Not typically regulated as a
Transport Information hazardous material for

transport.

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols provide detailed methodologies for the safe handling and disposal of
levocabastine waste in a laboratory setting. These procedures are based on standard
practices for managing hazardous pharmaceutical waste and should be performed in
conjunction with your institution's specific Environmental Health and Safety (EHS) guidelines.

Protocol 1: Personal Protective Equipment (PPE) and
Handling

o Consult SDS: Always review the most current Safety Data Sheet (SDS) for levocabastine
before handling.
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e Engineering Controls: Handle levocabastine powder or concentrated solutions in a well-
ventilated area, preferably within a chemical fume hood to avoid inhalation of dust or
aerosols.

e Required PPE:
o Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields.

o Hand Protection: Handle with chemically resistant gloves (e.g., nitrile). Gloves must be
inspected prior to use and changed immediately if contaminated.

o Body Protection: Wear a lab coat. For larger quantities or risk of splash, consider
impervious clothing.

Protocol 2: Disposal of Contaminated Lab Consumables
(Trace Waste)

This protocol applies to items such as gloves, pipette tips, bench paper, and empty vials with
trace amounts of levocabastine residue.

Segregation: Do not mix levocabastine-contaminated waste with regular trash or
biohazardous waste.

o Collection: Place all contaminated solid waste into a dedicated, clearly labeled hazardous
waste container. A sealed plastic bag or a properly labeled container is appropriate for
collection.

o Labeling: Label the waste container as "Hazardous Waste: Levocabastine" and include any
other required information as per your institutional EHS policy.

o Storage: Store the sealed container in a designated satellite accumulation area until pickup
by your institution's EHS department.

Protocol 3: Disposal of Bulk Levocabastine and
Contaminated Solutions

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1605507?utm_src=pdf-body
https://www.benchchem.com/product/b1605507?utm_src=pdf-body
https://www.benchchem.com/product/b1605507?utm_src=pdf-body
https://www.benchchem.com/product/b1605507?utm_src=pdf-body
https://www.benchchem.com/product/b1605507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

This protocol applies to expired or unused levocabastine powder, stock solutions, and
experimental solutions containing levocabastine.

o DO NOT Sewer: Never dispose of levocabastine powder or solutions down the drain. This
is critical to prevent environmental contamination.

¢ Containment:

o Solid Waste: Collect excess levocabastine powder in its original container or a
compatible, sealable, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all aqueous and solvent-based solutions containing levocabastine
in a dedicated, leak-proof, and shatter-resistant hazardous waste container. Ensure the
container material is compatible with the solvent used.

» Labeling: Affix a hazardous waste label to the container immediately. List all chemical
constituents, including solvents and their approximate percentages.

» Arrange for Disposal: Contact your institution's EHS department to arrange for the pickup
and disposal of the hazardous waste. Excess and expired materials should be offered to a
licensed hazardous material disposal company for incineration in an approved facility.

Protocol 4: Decontamination of Glassware and Empty
Containers

« Initial Rinse: Perform an initial rinse of the empty container or glassware with a suitable
solvent (e.g., methanol, followed by water). This first rinseate is considered hazardous and
must be collected and disposed of as bulk liquid waste as described in Protocol 3.

o Subsequent Rinses: After the initial hazardous rinse is collected, wash the glassware as
usual.

» Container Disposal: Once rinsed, deface or remove the original label from the container
before disposing of it in the appropriate recycling or trash receptacle.
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Mandatory Visualization: Levocabastine Disposal
Workflow

The following diagram illustrates the decision-making process for the proper segregation and

disposal of levocabastine waste generated in a laboratory.
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@bastine Waste GenD
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Trace Bulk

2a. Trace Waste Protocol 2b. Bulk Waste Protocol

Contaminated Consumables Bulk Powder or
(Gloves, Vials, Pipettes) Liquid Solutions

Collect in sealed, labeled
Collect in labeled hazardous liquid/solid
hazardous solid waste container.
waste container.
DO NOT sewer.

. Final Disposal

Store in Satellite Accumulation Area.

Contact Institutional EHS for pickup.

Click to download full resolution via product page

Caption: Decision workflow for proper levocabastine waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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